Cas no 2034498-37-6 (4-{1-(benzenesulfonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine)

• Product Name: 4-{1-(benzenesulfonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine
• CAS No: 2034498-37-6
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 6279905
• PubChem ID: 119100695
• Update Time: 2025-11-05

4-{1-(benzenesulfonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-(benzenesulfonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine
• 2,4-dimethyl-6-((1-(phenylsulfonyl)piperidin-4-yl)oxy)pyrimidine
• 2034498-37-6
• AKOS026691287
• 4-{[1-(benzenesulfonyl)piperidin-4-yl]oxy}-2,6-dimethylpyrimidine
• 4-[1-(benzenesulfonyl)piperidin-4-yl]oxy-2,6-dimethylpyrimidine
• F6479-4495

• Inchi： 1S/C17H21N3O3S/c1-13-12-17(19-14(2)18-13)23-15-8-10-20(11-9-15)24(21,22)16-6-4-3-5-7-16/h3-7,12,15H,8-11H2,1-2H3
• InChI Key： QVGBUGVJKRWIHP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCC(CC1)OC1C=C(C)N=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 347.13036271g/mol
• Monoisotopic Mass: 347.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.8Ų

Additional information on 4-{1-(benzenesulfonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine

4-{1-(benzenesulfonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine: An Emerging Compound in Medicinal Chemistry

4-{1-(benzenesulfonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine (CAS No. 2034498-37-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 4-{1-(benzenesulfonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine is characterized by a central pyrimidine core substituted with a 1-(benzenesulfonyl)piperidin-4-yloxy group and two methyl groups at the 2 and 6 positions. The presence of the benzenesulfonyl moiety imparts additional stability and solubility to the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-{1-(benzenesulfonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 4-{1-(benzenesulfonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine has also shown promise in antiviral research. A study conducted by a team at the University of California, San Francisco, found that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral effects are attributed to its ability to interfere with viral replication and assembly processes within host cells.

In the realm of cancer research, 4-{1-(benzenesulfonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine has been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression. These findings suggest that 4-{1-(benzenesulfonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine could be a valuable lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of 4-{1-(benzenesulfonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine have also been extensively studied. Research indicates that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Additionally, it shows low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 4-{1-(benzenesulfonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine (CAS No. 2034498-37-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.